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Compound of Interest

Compound Name: (Z,Z)-11,13-Hexadecadienal

Cat. No.: B1633008

Get Quote

Target Species:Amyelois transitella (Navel Orangeworm - NOW) Active Ingredient: (11Z,13Z)-

Hexadeca-11,13-dienal CAS Registry Number: 71317-73-2[1]

Executive Summary
This technical guide details the application, handling, and field validation of (Z,Z)-11,13-
Hexadecadienal, the primary sex pheromone component of the Navel Orangeworm (Amyelois

transitella). While the natural pheromone blend includes minor alcohols and a pentaene,

commercial mating disruption (MD) relies almost exclusively on the aldehyde component due to

its high behavioral potency and economic feasibility.

Key Technical Insight: The efficacy of this system relies on "competitive attraction" and

"camouflaging."[1] Unlike lepidopteran systems that rely on non-competitive mechanisms

(sensory adaptation), A. transitella MD functions by generating high-amplitude false plumes

that divert males from calling females.[1] Consequently, purity of the Z,Z isomer and protection

against oxidation are the critical quality attributes (CQAs) for product success.
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The (Z,Z)-conjugated diene system is thermodynamically unstable and prone to isomerization

(to Z,E or E,E) and oxidation (to the corresponding carboxylic acid), both of which render the

molecule biologically inactive.

Chemical Specifications
Property Specification

IUPAC Name (11Z,13Z)-Hexadeca-11,13-dienal

Formula C₁₆H₂₈O

Molecular Weight 236.4 g/mol

Purity Requirement >94% (Z,Z) isomer content

Critical Impurity
(Z,E)-isomer (Antagonistic effect in some

assays)

Storage
-20°C under Argon/Nitrogen; stabilized with BHT

or Tocopherol

Protocol 1: Quality Control & Stability Analysis
Objective: To validate isomeric purity and quantify oxidative degradation before formulation.

Methodology:

Sample Prep: Dilute 10 mg of technical pheromone in 1 mL of HPLC-grade Hexane

(containing 0.01% BHT).

Instrumentation: GC-FID or GC-MS.[1]

Column: Polar capillary column (e.g., DB-Wax or HP-88) is mandatory to resolve the Z,Z

isomer from the Z,E and E,E geometric isomers.[1] Standard non-polar columns (DB-5) often

co-elute these isomers.[1]

Conditions:

Injector: 220°C (Split 50:1).[1]
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Oven: 60°C (1 min) → 10°C/min → 240°C (5 min).

Carrier: Helium @ 1.2 mL/min.[1]

Acceptance Criteria:

(Z,Z) Peak Area: >94%.[1][2][3][4][5][6]

Carboxylic Acid derivative (broad tailing peak): <1.0%.[1]

Mechanism of Action: Competitive Attraction
Mating disruption in A. transitella is density-dependent.[1] The synthetic pheromone does not

merely "mask" the female; it creates thousands of false trails. The male moth, genetically

programmed to surge upwind upon detecting the Z,Z-aldehyde, wastes energy following

synthetic plumes (from dispensers) rather than the weaker plumes from wild females.

Diagram 1: Competitive Attraction & Trap Shutdown
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Caption: High-emission dispensers generate 'super-normal' stimuli, diverting males from

females and monitoring traps (Trap Shutdown).

Formulation & Delivery Systems
Researchers must select a delivery system based on plot size and labor constraints.[1]

System Type
Release
Mechanism

Application
Density

Duration Best Use Case

Aerosol Emitters

("Puffers")

Active

mechanical

spray (timer-

controlled)

1-2 units / acre
Season-long

(180+ days)

Large contiguous

blocks (>40

acres).[1]

Reduces labor.

[1][7]

Passive

Dispensers

(Meso)

Diffusion through

polymer

membrane

15-28 units / acre 120-150 days

Smaller plots or

irregular shapes.

[1] More uniform

coverage.[1]

Microencapsulat

ed (Sprayable)

Polymer shell

degradation
Spray application 2-4 weeks

Supplemental

"shock"

treatment during

high flight peaks.

[1]

Formulation Note: For aerosol formulations, the aldehyde is often dissolved in a volatile solvent

with an antioxidant package.[1] The nozzle design is critical to prevent "crystallization" or

polymerization of the aldehyde at the orifice.

Field Application Protocol
This protocol describes the setup for a standard efficacy trial comparing Mating Disruption (MD)

vs. Grower Standard Practice (GSP).

Phase 1: Plot Design[1]
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Minimum Size: 40 acres (16 hectares) per treatment block.[1] Reasoning: MD is an area-

wide effect.[1] Small plots suffer from "edge effects" where mated females fly in from outside.

Buffer Zones: Maintain at least 200 meters between the MD block and the Control block to

prevent pheromone drift from suppressing traps in the control (the "halo effect").

Phase 2: Deployment (Biofix)
Deploy dispensers before the first flight of the season (typically early spring/April in the

Northern Hemisphere).

Aerosol Placement: Grid pattern. Place emitters in the top third of the canopy to maximize

plume drift.

Passive Dispenser Placement: Uniform distribution.

Phase 3: The "Dual-Monitoring" System
Because MD works by shutting down pheromone communication, standard pheromone traps

must catch zero moths in a treated field.[1] If they catch moths, the system is failing.[1]

Therefore, you need a secondary monitoring tool (Kairomone) to track the actual population.[1]

Protocol 2: In-Season Monitoring

Trap A (Pheromone): Standard wing trap with (Z,Z)-11,13-Hexadecadienal lure.[1]

Role: Efficacy Indicator.[1][2][8][6]

Target: 0 catches/week.[1]

Trap B (Kairomone/PPO): Phenyl Propionate (PPO) or Almond Meal bait.[1][8]

Role: Population Tracker.[1]

Target: Tracks female flight activity and population density despite pheromone saturation.

[1]

Diagram 2: Field Monitoring Decision Tree
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Caption: Workflow for interpreting trap data. Pheromone trap shutdown confirms disruption;

PPO traps provide data for supplemental insecticide timing.

Efficacy Assessment (Harvest)
Trap shutdown indicates the potential for control, but harvest damage is the only true metric.

Sample Size: Collect 500-1000 nuts per replicate block.
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Timing: At harvest (shake).

Differentiation: You must distinguish NOW damage from other pests (e.g., Peach Twig

Borer).[1]

NOW Damage: Look for multiple larvae, abundant frass (webbing), and feeding deep into

the kernel.

Calculation: % Damage Reduction = [(Control Damage - MD Damage) / Control Damage]

* 100.[1]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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